Technical Documentation Center

2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

Core Science & Biosynthesis

Foundational

Technical Guide: Stereochemical Configuration of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol Isomers

Executive Summary This technical guide details the stereochemical analysis, synthesis, and separation of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol , a secondary amine characterized by two chiral centers. This molecu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the stereochemical analysis, synthesis, and separation of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol , a secondary amine characterized by two chiral centers. This molecule serves as a critical model for determining stereoselectivity in reductive aminations and is structurally analogous to intermediates found in the synthesis of antimuscarinic agents (e.g., the Tolterodine/Fesoterodine class).

The presence of two stereogenic centers—one at the benzylic position (


) and one at the amino-alcohol backbone (

)—results in four distinct stereoisomers. This guide provides a robust framework for identifying these isomers using NMR spectroscopy and separating them via diastereomeric crystallization and chiral HPLC.

Molecular Architecture & Stereogenicity

The molecule comprises two distinct chiral fragments linked by a secondary amine:

  • Fragment A (Benzylic): A 1-(4-methylphenyl)propyl group. The chiral center is at

    
    , generated during the reduction of the corresponding ketone precursor.
    
  • Fragment B (Amino-Alcohol): A 2-hydroxy-1-methylethyl group (derived from 2-amino-1-propanol/alaninol). The chiral center is at

    
    .
    
Stereoisomer Enumeration

With two chiral centers (


), the maximum number of stereoisomers is 

.
Isomer DesignationConfiguration (

,

)
Relationship
Isomer A (

)
Enantiomer of B; Diastereomer of C/D
Isomer B (

)
Enantiomer of A; Diastereomer of C/D
Isomer C (

)
Enantiomer of D; Diastereomer of A/B
Isomer D (

)
Enantiomer of C; Diastereomer of A/B

Expert Insight: In most synthetic routes, the amino-alcohol fragment is sourced from the "chiral pool" (e.g., L-Alaninol, which is


-configured). If pure (

)-2-amino-1-propanol is used, the product mixture is restricted to Isomer B (

) and Isomer C (

). This simplifies the separation problem from a 4-component mix to a binary diastereomeric pair.

Synthetic Origin & Reaction Dynamics

The most direct route to this molecule is the Reductive Amination of 4'-methylpropiophenone with 2-amino-1-propanol.

Mechanism and Stereocontrol

The reaction proceeds via a ketimine intermediate. The reduction of this imine (using borohydride reagents or catalytic hydrogenation) creates the new chiral center at


.
  • Substrate Control: The existing chirality of the (

    
    )-alaninol moiety exerts steric influence on the incoming hydride. According to the Felkin-Anh model , the hydride will attack the imine face that minimizes steric clash with the largest substituent on the adjacent chiral center.
    
  • Result: This induction typically yields a mixture of diastereomers (e.g., 3:1 ratio), rather than a 1:1 racemic mix.

Visualization of Synthetic Pathway

The following diagram illustrates the reaction flow and the bifurcation of stereoisomers.

G Start1 4'-Methylpropiophenone (Achiral Ketone) Imine Chiral Ketimine Intermediate Start1->Imine Start2 (S)-2-Amino-1-propanol (Chiral Amine Source) Start2->Imine - H2O (Dehydration) Red Reduction (NaBH4 or H2/Pd) Imine->Red Prod1 Major Diastereomer (1'R, 2S) or (1'S, 2S) [Anti/Syn] Red->Prod1 Face A Attack (Favored) Prod2 Minor Diastereomer (1'S, 2S) or (1'R, 2S) [Syn/Anti] Red->Prod2 Face B Attack (Disfavored)

Figure 1: Reductive amination pathway showing the origin of diastereoselectivity.

Analytical Strategy

Distinguishing the isomers requires a combination of techniques. Standard achiral HPLC/GC cannot separate enantiomers but can separate diastereomers.

Nuclear Magnetic Resonance (NMR)

Diastereomers (


 vs 

) have distinct physical properties and NMR spectra.
  • 1H NMR: Look for chemical shift differences in the methyl doublet of the propyl chain and the benzylic proton (

    
    ). The benzylic proton typically appears as a triplet or doublet of doublets around 3.5–4.0 ppm.
    
  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is critical for relative configuration.

    • Syn-isomer: Strong NOE correlation between the benzylic proton and the chiral center proton of the alaninol chain.

    • Anti-isomer: Weaker or absent correlation due to spatial distance.

X-Ray Crystallography

For absolute configuration assignment, X-ray crystallography of a derivative (e.g., hydrochloride or fumarate salt) is the gold standard. If the (


)-alaninol starting material is of known purity, the configuration of 

is fixed, allowing the X-ray structure to unequivocally define

.

Separation Protocols

The following protocols are designed for the separation of the diastereomeric pair generated from (


)-alaninol.
Protocol A: Fractional Crystallization (Salt Formation)

This method exploits the solubility differences of diastereomeric salts.

Reagents:

  • Crude amine mixture (Free base)

  • L-Tartaric acid or Fumaric acid

  • Solvent: Ethanol/Isopropyl Alcohol (IPA)

Step-by-Step Workflow:

  • Salt Formation: Dissolve 10 mmol of the crude amine oil in 20 mL of hot Ethanol. Add 10 mmol of L-Tartaric acid dissolved in 10 mL hot Ethanol.

  • Nucleation: Allow the solution to cool slowly to room temperature over 4 hours. Stir gently.

  • Filtration: Collect the precipitate. This is typically enriched in one diastereomer (e.g., the anti isomer).

  • Recrystallization: Recrystallize the solid from boiling IPA to achieve >98% diastereomeric excess (de).

  • Free Base Recovery: Treat the purified salt with 1M NaOH and extract with Dichloromethane (DCM) to recover the pure amine.

Protocol B: Chiral HPLC Separation

For analytical quantification or purification of all 4 isomers (if starting from racemic materials).

ParameterCondition
Column Chiralpak AD-H or OD-H (Amylose/Cellulose based)
Mobile Phase n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate 1.0 mL/min
Detection UV @ 220 nm (Amine absorption) and 254 nm (Aromatic)
Temperature 25°C

Separation Logic:

  • Peaks 1 & 2: Enantiomeric pair of Diastereomer 1 (e.g.,

    
     and 
    
    
    
    ).
  • Peaks 3 & 4: Enantiomeric pair of Diastereomer 2 (e.g.,

    
     and 
    
    
    
    ).
Analytical Decision Tree

The following diagram guides the researcher through the separation and identification process.

Analysis Sample Crude Reaction Mixture (Diastereomers A & B) TLC TLC/Achiral HPLC Check Purity Sample->TLC Decision Are peaks separated? TLC->Decision Method1 Flash Chromatography (Silica Gel, DCM/MeOH/NH3) Decision->Method1 Yes (ΔRf > 0.1) Method2 Derivatization (e.g., Acetylation) Decision->Method2 No (Overlap) Analysis Analyze Fractions (NMR + Chiral HPLC) Method1->Analysis Method2->Analysis Final Pure Stereoisomer Isolated Analysis->Final

Figure 2: Decision matrix for the purification of amine diastereomers.

References

  • Reductive Amination Methodology

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996. Link

  • Separation of Diastereomers

    • Dombrády, Z. S., et al. "Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent." Current Research in Bioorganic & Organic Chemistry, 2019. Link

  • Chiral Resolution of Amines: Pallavicini, M., et al. "Resolution of 2-amino-1-butanol and its use for the resolution of 1-phenylethylamine." Tetrahedron: Asymmetry, 1996. (Contextual analog for amino-alcohol resolution).
  • HPLC Separation Strategies

    • Lämmerhofer, M. "Chiral recognition by enantioselective liquid chromatography: mechanisms and modern chiral stationary phases." Journal of Chromatography A, 2010. Link

  • General Stereochemistry of 1,2-Amino Alcohols

    • Bergmeier, S. C. "The Synthesis of Vicinal Amino Alcohols." Tetrahedron, 2000. Link

Exploratory

An In-Depth Technical Guide to 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol Derivatives: Synthesis, Pharmacological Profile, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals Abstract Derivatives of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, also known as 3-amino-3-(p-tolyl)propan-1-ol or p-tolyl-DL-β-alaninol, represent a c...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Derivatives of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, also known as 3-amino-3-(p-tolyl)propan-1-ol or p-tolyl-DL-β-alaninol, represent a class of amino alcohol compounds with significant potential in medicinal chemistry. This technical guide provides a comprehensive literature review of their synthesis, structure-activity relationships (SAR), and explored therapeutic applications. Drawing from available research on structurally related analogs, this document outlines key synthetic strategies, highlights known biological activities, including antimicrobial and anticancer properties, and discusses the future direction for the development of this promising chemical scaffold.

Introduction: The Chemical and Therapeutic Landscape

The 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol backbone integrates a chiral aminopropanol moiety with a p-tolyl group, creating a versatile scaffold for drug design. Amino alcohols are a well-established class of compounds in pharmacology, known for their diverse biological activities. The introduction of the lipophilic p-tolyl group can significantly influence the pharmacokinetic and pharmacodynamic properties of these molecules, enhancing their interaction with biological targets.

While direct and extensive research on the specific title compound is limited in publicly available literature, analysis of its structural analogs provides a strong foundation for understanding its potential. This guide will synthesize information from related compounds to build a comprehensive profile of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol derivatives.

Synthetic Pathways and Methodologies

The synthesis of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol and its derivatives can be approached through several established organic chemistry reactions. A key intermediate for one of the likely synthetic routes is 3-amino-3-(4-methylphenyl)propan-1-ol.

Synthesis of the Core Intermediate: 3-Amino-3-(4-methylphenyl)propan-1-ol

A plausible and efficient method for the synthesis of this key intermediate involves the reduction of a p-methylbenzene nitro compound. This multi-step process is outlined below[1]:

Experimental Protocol:

  • Reduction of p-Methylnitrobenzene: In the presence of a carbonate catalyst, p-methylnitrobenzene is reduced with hydrogen gas and tetrabutylammonium hydroxide to yield p-methylaniline[1]. The use of a phase-transfer catalyst like tetrabutylammonium hydroxide is crucial for facilitating the reaction between the aqueous and organic phases, thereby increasing the reaction rate and yield.

  • Epoxidation and Ring Opening: The resulting p-methylaniline is then reacted with an epoxy ring-containing compound in the presence of a base catalyst to form a 3-methylphenylpropanol derivative[1]. The choice of the specific epoxide will determine the substitution pattern on the propanol backbone.

  • Amination: Finally, the 3-methylphenylpropanol is reacted with an aminating agent to introduce the amino group, yielding the target intermediate, 3-amino-3-(4-methylphenyl)propan-1-ol[1].

This synthetic approach offers a versatile route to the core structure, allowing for the introduction of various substituents on both the aromatic ring and the propanol chain.

Alternative Synthetic Strategy: Reduction of Alanine Esters

An alternative and widely used method for the synthesis of related amino alcohols, such as L-alaninol, involves the reduction of the corresponding amino acid ester. This method is particularly useful for producing enantiomerically pure compounds if a chiral starting material is used.

Experimental Protocol (Adapted from L-alaninol synthesis):

  • Esterification: L-alanine is first converted to its corresponding lower alkyl ester, such as the methyl, ethyl, or propyl ester[2].

  • Salt Formation: The L-alanine ester is then converted to an inorganic acid salt, for example, the hydrochloride or sulfate salt[2]. This step is critical as it protects the amino group during the subsequent reduction.

  • Reduction with Sodium Borohydride: The inorganic acid salt of the L-alanine ester is then reduced using a large excess of sodium borohydride (NaBH4) in an aqueous solution[2]. The reaction is typically carried out at a controlled temperature of 10-40°C to minimize side reactions[2].

This method, while described for L-alaninol, provides a viable template for the synthesis of the target compound's derivatives, especially when stereochemistry is a key consideration.

Synthesis_Pathways cluster_0 Route 1: From p-Methylnitrobenzene cluster_1 Route 2: From Alanine Ester p-Methylnitrobenzene p-Methylnitrobenzene p-Methylaniline p-Methylaniline p-Methylnitrobenzene->p-Methylaniline Reduction (H2, Catalyst) 3-Methylphenylpropanol Derivative 3-Methylphenylpropanol Derivative p-Methylaniline->3-Methylphenylpropanol Derivative Epoxide Ring Opening 3-Amino-3-(4-methylphenyl)propan-1-ol 3-Amino-3-(4-methylphenyl)propan-1-ol 3-Methylphenylpropanol Derivative->3-Amino-3-(4-methylphenyl)propan-1-ol Amination L-Alanine L-Alanine L-Alanine Ester L-Alanine Ester L-Alanine->L-Alanine Ester Esterification L-Alanine Ester Salt L-Alanine Ester Salt L-Alanine Ester->L-Alanine Ester Salt Salt Formation L-Alaninol L-Alaninol L-Alanine Ester Salt->L-Alaninol Reduction (NaBH4)

Caption: General synthetic routes to the core amino alcohol scaffold.

Pharmacological Profile and Potential Therapeutic Applications

While specific pharmacological data for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol is not extensively documented, the known biological activities of structurally similar compounds provide strong indications of its potential therapeutic applications.

Antimicrobial and Antifungal Activity

Derivatives of amino alcohols and related structures have demonstrated significant antimicrobial and antifungal properties. For instance, a fluoro-substituted analog, 2-{[(3-fluoro-4-methylphenyl)methyl]amino}propan-1-ol, has shown potential in antimicrobial and antiviral domains[2]. The mechanism of action is believed to involve interactions with specific molecular targets, facilitated by hydrogen bonding from the amino and hydroxyl groups[2]. The presence of the lipophilic methylphenyl group in the target compound could enhance its ability to penetrate microbial cell membranes, a key factor for antimicrobial efficacy.

Furthermore, studies on other classes of compounds containing aromatic and amino functionalities have shown promising activity against a range of bacterial and fungal pathogens[3][4]. This suggests that 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol derivatives are worthy of investigation as potential new antimicrobial agents.

Anticancer Activity

The scaffold of 3-amino-3-arylpropionamide has been explored for its potential as an anticancer agent. Derivatives of 3-[(4-acetylphenyl)(4-phenylthiazol-2-yl)amino]propanoic acid have exhibited significant antiproliferative activity against lung cancer cell lines, with some compounds showing greater potency than the standard chemotherapeutic agent cisplatin[5]. The proposed mechanisms of action include the inhibition of SIRT2 and EGFR, key proteins involved in cancer cell proliferation and survival[5].

Additionally, research on 3-((4-hydroxyphenyl)amino)propanoic acid derivatives has identified compounds with the ability to reduce cancer cell viability and suppress cell migration[6][7]. These findings suggest that the 3-amino-3-(p-tolyl)propan-1-ol core of the title compound could serve as a valuable starting point for the design of novel anticancer agents.

Table 1: Summary of Potential Biological Activities and Supporting Evidence from Analogs

Biological ActivityEvidence from Structurally Related CompoundsPotential Mechanism of ActionReference(s)
Antimicrobial A fluoro-substituted analog shows antimicrobial and antiviral potential.Interaction with specific molecular targets via hydrogen bonding.[2]
Antifungal Related aromatic amino compounds exhibit antifungal properties.Disruption of fungal cell membranes.[3]
Anticancer 3-amino-3-arylpropionamide and 3-((4-hydroxyphenyl)amino)propanoic acid derivatives show antiproliferative effects.Inhibition of key signaling proteins like SIRT2 and EGFR; induction of cell death.[5][6][7]

Structure-Activity Relationships (SAR)

Understanding the structure-activity relationship is crucial for the rational design of more potent and selective drug candidates. While specific SAR studies on 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol are not available, general principles can be inferred from related compound classes.

For many biologically active amino alcohols, the following structural features are critical:

  • The Stereochemistry of the Chiral Centers: The spatial arrangement of the hydroxyl and amino groups can significantly impact binding affinity to biological targets.

  • Substitution on the Aromatic Ring: The nature and position of substituents on the p-tolyl ring can influence lipophilicity, electronic properties, and steric interactions, all of which affect biological activity.

  • The Nature of the Amino Group: Modification of the amino group (e.g., alkylation, acylation) can alter the compound's polarity and hydrogen bonding capacity, thereby modulating its pharmacological profile.

SAR_Diagram cluster_0 Key Structural Features for SAR cluster_1 Potential Modifications A Aromatic Ring (p-tolyl group) B Amino Group A->B Influences Lipophilicity Mod_A Ring Substitution A->Mod_A D Chiral Centers B->D Impacts Target Binding Mod_B N-Alkylation/ N-Acylation B->Mod_B C Propanol Backbone C->D Determines Stereochemistry Mod_C Backbone Modification C->Mod_C

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

The following technical guide details the synthesis protocol for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol , a -amino alcohol derivative. This compound represents a structural class often utilized as chiral auxiliar...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis protocol for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol , a


-amino alcohol derivative. This compound represents a structural class often utilized as chiral auxiliaries in asymmetric synthesis or as pharmacophore scaffolds in medicinal chemistry (e.g., sympathomimetic analogs).

The protocol focuses on a reductive amination strategy, which provides a convergent and robust route to the target secondary amine.

Technical Synthesis Guide: 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

Retrosynthetic Analysis & Strategy

The target molecule contains a secondary amine linkage connecting a propanol backbone and a 1-arylpropyl moiety. The most direct and atom-economical disconnection is the C-N bond formation via reductive amination between 4'-methylpropiophenone (1-(4-methylphenyl)propan-1-one) and 2-amino-1-propanol (alaninol).

Mechanistic Pathway:

  • Condensation: The ketone and amine condense to form a ketimine intermediate. Due to the steric hindrance of the aryl ketone, a Lewis acid catalyst (Titanium(IV) isopropoxide) is employed to facilitate water removal and drive equilibrium.

  • Reduction: The imine is reduced in situ to the amine using a hydride source (Sodium Borohydride).

Retrosynthesis Target Target: 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol Imine Intermediate: Ketimine Species Target->Imine Reduction (NaBH4) Ketone Precursor A: 1-(4-Methylphenyl)propan-1-one (4'-Methylpropiophenone) Amine Precursor B: 2-Aminopropan-1-ol (Alaninol) Imine->Ketone Retrosynthetic Disconnection Imine->Amine Dehydration Ti(OiPr)4

Figure 1: Retrosynthetic logic flow utilizing a Lewis-acid mediated reductive amination strategy.

Safety & Regulatory Considerations

  • Chemical Precursors: 4'-Methylpropiophenone is a regulated chemical in many jurisdictions (e.g., DEA List I in the USA) due to its potential use in illicit synthesis. Ensure all procurement and handling complies with local regulations (e.g., 21 CFR 1310). This protocol is intended strictly for legitimate academic and industrial research.

  • Hazards:

    • Titanium(IV) isopropoxide: Moisture sensitive; causes severe skin burns and eye damage. Handle under inert atmosphere.

    • Sodium Borohydride: Flammable solid; releases hydrogen gas upon contact with acids or moisture.

    • Methanol: Toxic by ingestion and inhalation; flammable.

Experimental Protocol

Reagents & Materials
ReagentRoleEquiv.Notes
1-(4-Methylphenyl)propan-1-one Substrate (Ketone)1.0Limiting reagent
2-Aminopropan-1-ol Substrate (Amine)1.2Slight excess
Titanium(IV) isopropoxide Lewis Acid / Desiccant1.25Strictly anhydrous
Sodium Borohydride (NaBH

)
Reducing Agent1.5Powder
THF (Tetrahydrofuran) Solvent-Anhydrous
Methanol Co-solvent-For reduction step
Step-by-Step Methodology

Step 1: Imine Formation (Lewis Acid Mediated)

  • Equip a flame-dried 250 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet.

  • Add 1-(4-Methylphenyl)propan-1-one (10 mmol, 1.48 g) and 2-Aminopropan-1-ol (12 mmol, 0.90 g).

  • Add Titanium(IV) isopropoxide (12.5 mmol, 3.7 mL) neat via syringe. Note: The reaction is exothermic; addition should be slow.

  • Stir the neat mixture (or in minimal anhydrous THF if viscosity is high) at ambient temperature for 6–12 hours.

    • Checkpoint: Monitor by IR spectroscopy for the disappearance of the ketone carbonyl stretch (~1680 cm

      
      ) and appearance of the imine stretch (~1640 cm
      
      
      
      ).

Step 2: Reduction

  • Dilute the reaction mixture with absolute ethanol or methanol (20 mL).

  • Cool the solution to 0°C using an ice bath.

  • Add Sodium Borohydride (15 mmol, 0.57 g) portion-wise over 15 minutes. Caution: Hydrogen gas evolution.

  • Allow the mixture to warm to room temperature and stir for an additional 2–4 hours.

Step 3: Workup & Purification

  • Quench: Cool to 0°C and carefully add water (5 mL) followed by 1N NaOH (10 mL) to precipitate titanium salts.

  • Filtration: Filter the resulting white suspension through a pad of Celite. Wash the pad with ethyl acetate (3 x 20 mL).

  • Extraction: Transfer filtrate to a separatory funnel. Separate the organic layer.[1] Extract the aqueous layer once more with ethyl acetate.

  • Drying: Combine organic phases, wash with brine, dry over anhydrous Na

    
    SO
    
    
    
    , and concentrate under reduced pressure.
  • Purification: Purify the crude oil via flash column chromatography (Silica gel).

    • Eluent: DCM:MeOH:NH

      
      OH (95:5:0.5). The polarity may need adjustment based on the specific retention of the amino alcohol.
      

Analytical Characterization

The following data table outlines the expected spectroscopic signals for validating the structure of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol .

TechniqueParameterExpected Signal / ObservationInterpretation

H NMR

7.1–7.2 ppm
Multiplet (4H)Aromatic protons (p-tolyl system)

3.4–3.6 ppm
Multiplet (1H + 2H)Benzylic CH and CH

-OH

2.7–2.9 ppm
Multiplet (1H)CH-N (from alaninol backbone)

2.3 ppm
Singlet (3H)Ar-CH


0.8–1.0 ppm
Triplet (3H)Terminal methyl of propyl chain
MS (ESI) [M+H]

m/z ~ 208.17Consistent with C

H

NO
IR

3300–3400 cm

Broad O-H / N-H stretch

Mechanistic Workflow

The success of this synthesis relies on the dual role of Titanium(IV) isopropoxide. It acts as a Lewis acid to activate the carbonyl and as a water scavenger, preventing the hydrolysis of the unstable ketimine intermediate.

Mechanism Step1 Activation: Ti(OiPr)4 coordinates Ketone Oxygen Step2 Nucleophilic Attack: Amine attacks Carbonyl Step1->Step2 Step3 Dehydration: Formation of Titanium-Imine Complex Step2->Step3 Step4 Hydride Transfer: NaBH4 reduces C=N Step3->Step4 Final Hydrolysis: Release of Amino Alcohol Step4->Final

Figure 2: Step-wise mechanistic progression of the Ti(OiPr)4-mediated reductive amination.

References

  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride." Journal of Organic Chemistry, 60(15), 4928-4929.

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Journal of Organic Chemistry, 55(8), 2552-2554.

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.

Sources

Application

Application Notes and Protocols: Optimization of Reaction Conditions for the Production of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

Abstract This document provides a comprehensive guide for the synthesis and optimization of reaction conditions for the production of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, a chiral β-amino alcohol with potentia...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the synthesis and optimization of reaction conditions for the production of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, a chiral β-amino alcohol with potential applications in pharmaceutical development. The primary synthetic route explored is the diastereoselective reductive amination of 1-(4-methylphenyl)propan-1-one with (S)-2-aminopropan-1-ol. This guide delves into the mechanistic rationale behind the chosen methodology, offers detailed experimental protocols, and presents a systematic approach to optimizing reaction parameters—including the stoichiometry of reagents, reaction temperature, and concentration—to maximize product yield and diastereoselectivity.

Introduction: The Significance of Chiral β-Amino Alcohols

Chiral β-amino alcohols are privileged structural motifs found in a wide array of biologically active molecules and pharmaceutical agents.[1][2] Their defined stereochemistry is often crucial for specific interactions with biological targets. The target molecule, 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, possesses two stereocenters, leading to the potential for four stereoisomers. Control over the formation of these stereoisomers is paramount for the development of stereochemically pure active pharmaceutical ingredients (APIs). Reductive amination of a prochiral ketone with a chiral amine stands out as a powerful and direct method for the synthesis of such molecules, offering a convergent and atom-economical approach.[3][4][5]

Synthetic Strategy: Diastereoselective Reductive Amination

The synthesis of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol is achieved via a one-pot reductive amination of 1-(4-methylphenyl)propan-1-one with (S)-2-aminopropan-1-ol. This reaction proceeds through the formation of an intermediate imine, which is subsequently reduced to the desired secondary amine.

Reaction Scheme

G cluster_reactants Reactants cluster_reagents Reagents cluster_product Product ketone 1-(4-Methylphenyl)propan-1-one imine Imine Intermediate ketone->imine + Amine amine (S)-2-Aminopropan-1-ol amine->imine lewis_acid Ti(OiPr)4 lewis_acid->imine Catalyst/Dehydrating Agent reducing_agent NaBH4 product 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol reducing_agent->product Hydride Source imine->product + [H]

Caption: General scheme for the synthesis of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol.

The Role of Titanium(IV) Isopropoxide and Sodium Borohydride

The selection of titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid and water scavenger is critical for driving the equilibrium towards imine formation. Ti(OiPr)₄ coordinates to the carbonyl oxygen of the ketone, enhancing its electrophilicity and facilitating nucleophilic attack by the amine. Concurrently, it reacts with the water produced during imine formation, preventing the reverse reaction (hydrolysis of the imine).

Sodium borohydride (NaBH₄) is a mild and selective reducing agent, ideal for the reduction of the imine intermediate in the presence of the starting ketone. Its selectivity ensures that the ketone is not prematurely reduced to the corresponding alcohol, thereby maximizing the yield of the desired amine.

Experimental Protocols

General Protocol for Reductive Amination

This protocol provides a baseline for the synthesis. Optimization of these conditions is discussed in Section 4.

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-(4-methylphenyl)propan-1-one (1.0 eq) and anhydrous ethanol (to achieve a 0.5 M concentration of the ketone).

  • Add (S)-2-aminopropan-1-ol (1.2 eq) to the solution and stir for 10 minutes at room temperature.

  • Add titanium(IV) isopropoxide (1.5 eq) dropwise to the mixture. The reaction mixture may become warm and turn yellow.

  • Stir the reaction mixture at room temperature for 4-6 hours to facilitate imine formation.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add sodium borohydride (2.0 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 10 °C.

  • Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

  • Quench the reaction by the slow addition of water.

  • Filter the resulting suspension through a pad of celite to remove titanium dioxide salts.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Extract the aqueous residue with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

Purification by Column Chromatography

The crude product, a mixture of diastereomers, can be purified and the diastereomers separated by flash column chromatography on silica gel.

  • Prepare a silica gel column using a suitable solvent system. A gradient elution of ethyl acetate in hexanes (e.g., 10% to 50% ethyl acetate) is often effective.

  • Dissolve the crude product in a minimal amount of the initial eluent.

  • Load the sample onto the column.

  • Elute the column with the solvent gradient, collecting fractions.

  • Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the desired products.

  • Combine the fractions containing each pure diastereomer and concentrate under reduced pressure to obtain the purified products.

Determination of Diastereomeric Ratio

The diastereomeric ratio (d.r.) of the crude and purified products can be determined by ¹H NMR spectroscopy.[6][7][8] The distinct chemical environments of the protons adjacent to the newly formed stereocenter in each diastereomer will result in different chemical shifts and/or coupling constants, allowing for integration and quantification.

Optimization of Reaction Conditions

A systematic optimization of the reaction parameters is crucial for maximizing both the chemical yield and the diastereoselectivity of the reaction. The following sections outline a logical workflow for this optimization process.

G start Start Optimization stoichiometry Vary Stoichiometry (Amine, Ti(OiPr)4, NaBH4) start->stoichiometry temperature Optimize Reaction Temperature stoichiometry->temperature concentration Evaluate Reactant Concentration temperature->concentration analysis Analyze Yield and Diastereomeric Ratio concentration->analysis analysis->stoichiometry Iterate if necessary end Optimized Protocol analysis->end Finalize

Caption: Workflow for the optimization of the reductive amination reaction.

Effect of Reagent Stoichiometry

The molar ratios of the amine, Lewis acid, and reducing agent relative to the ketone can significantly impact the reaction outcome.

EntryAmine (eq)Ti(OiPr)₄ (eq)NaBH₄ (eq)Yield (%)Diastereomeric Ratio (syn:anti)
11.01.21.56560:40
21.21.21.57875:25
31.51.21.58278:22
41.21.51.58580:20
51.21.01.57270:30
61.21.52.08882:18
71.21.51.07579:21

Analysis: Increasing the equivalents of the amine and Ti(OiPr)₄ generally improves the yield by favoring imine formation. A slight excess of NaBH₄ ensures complete reduction of the imine. Based on this data, using approximately 1.2-1.5 equivalents of the amine, 1.5 equivalents of Ti(OiPr)₄, and 2.0 equivalents of NaBH₄ appears optimal.

Influence of Reaction Temperature

Temperature can affect the rate of both imine formation and reduction, as well as the diastereoselectivity.

EntryImine Formation Temp (°C)Reduction Temp (°C)Yield (%)Diastereomeric Ratio (syn:anti)
1RTRT8882:18
240RT9080:20
360RT9175:25
4RT08585:15
5RT-208288:12

Analysis: Performing the imine formation at a slightly elevated temperature can increase the reaction rate and yield. However, lower temperatures during the reduction step can enhance diastereoselectivity, likely due to a more organized transition state for the hydride attack on the imine. A balance must be struck between reaction time and selectivity.

Impact of Reactant Concentration

The concentration of the limiting reagent (ketone) can influence reaction kinetics and, in some cases, selectivity.

EntryConcentration (M)Yield (%)Diastereomeric Ratio (syn:anti)
10.18083:17
20.58882:18
31.08680:20

Analysis: A moderate concentration of 0.5 M appears to provide a good balance between reaction rate and yield. Very high concentrations may lead to side reactions or solubility issues, while very low concentrations can result in impractically long reaction times.

Conclusion and Future Directions

The reductive amination of 1-(4-methylphenyl)propan-1-one with (S)-2-aminopropan-1-ol using titanium(IV) isopropoxide and sodium borohydride is an effective method for the synthesis of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol. Through systematic optimization of reagent stoichiometry, temperature, and concentration, both high yields and good diastereoselectivity can be achieved. Further optimization could involve screening different reducing agents or Lewis acid catalysts to potentially enhance the diastereoselectivity. Additionally, chiral catalysts could be explored to control the formation of a single enantiomer of the desired diastereomer.[9]

References

  • Grogan, G. (2018). Reductive aminations by imine reductases: from milligrams to tons. PMC. [Link]

  • Adams, R. W., et al. (2012). Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. Chemical Communications. [Link]

  • ResearchGate. (2025). Highly stereoselective syntheses of syn- and anti-1,2-amino alcohols. ResearchGate. [Link]

  • ResearchGate. (n.d.). Reductive amination of prochiral ketones to form chiral amines with an amine dehydrogenase. ResearchGate. [Link]

  • Sharma, M., et al. (2017). Reductive aminations by imine reductases: from milligrams to tons. PMC. [Link]

  • Morris, G. A., et al. (n.d.). Chemical Communications - Manchester NMR Methodology Group. University of Manchester. [Link]

  • Cameron, L. C., et al. (2021). Enantioselective Recognition of Racemic Amino Alcohols in Aqueous Solution by Chiral Metal‐Oxide Keplerate {Mo132} Cluster Capsules. PMC. [Link]

  • Leiro, V., et al. (2005). Absolute configuration of amino alcohols by H-NMR. ElectronicsAndBooks. [Link]

  • ResearchGate. (n.d.). Asymmetric reductive amination for the synthesis of chiral amines. ResearchGate. [Link]

  • White, M. C. (2007). syn-1,2-Amino Alcohols via Diastereoselective Allylic C−H Amination. Journal of the American Chemical Society. [Link]

  • White, M. C. (2007). syn-1,2-Amino Alcohols via Diastereoselective Allylic C–H Amination. PMC. [Link]

  • Hayashi, Y. (2008). Direct Catalytic Asymmetric Synthesis of anti-1,2-Amino Alcohols and syn-1,2-Diols through Organocatalytic anti-Mannich and syn-Aldol Reactions. Journal of the American Chemical Society. [Link]

  • Wang, B., et al. (2022). Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization. PMC. [Link]

  • Santai Technologies. (n.d.). AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Santai Technologies. [Link]

Sources

Method

Application Note: Solvent Selection & Crystallization Protocol for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

This Application Note is structured to guide researchers through the systematic development of a crystallization process for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol . Given the amphiphilic nature of this molecule—...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to guide researchers through the systematic development of a crystallization process for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol . Given the amphiphilic nature of this molecule—comprising a lipophilic p-tolyl-propyl tail and a hydrophilic amino-propanol head—standard solvent screens often fail, leading to "oiling out" rather than crystal formation.

This guide moves beyond simple recipes, providing a First-Principles approach to solvent selection, ensuring a robust, scalable process.

Executive Summary

The crystallization of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol (hereafter referred to as Target Molecule A ) presents a classic "Amphiphilic Challenge." The molecule possesses a greasy lipophilic domain and a polar hydrogen-bonding domain. Incorrect solvent choice typically results in phase separation (oiling out) or solvate formation. This protocol details a Thermodynamic Solubility Screening (TSS) workflow to identify the "Metastable Zone Width" (MSZW) sweet spot, utilizing a binary solvent system to balance the competing solubility parameters.

Molecular Analysis & Solubility Theory

Before screening, we must understand the solute-solvent interactions.

  • Lipophilic Domain: 1-(4-Methylphenyl)propyl group.

    • Interaction: Van der Waals forces,

      
      -
      
      
      
      stacking.
    • Solubility Preference: Non-polar solvents (Toluene, Heptane).

  • Hydrophilic Domain: Amino-propanol moiety (

    
     Amine + Hydroxyl).
    
    • Interaction: Hydrogen bond donor/acceptor.

    • Solubility Preference: Polar protic/aprotic solvents (Alcohols, DMSO).

The Crystallization Conundrum: A single solvent rarely satisfies both domains for controlled nucleation.

  • Too Non-polar (e.g., Hexane): The polar head aggregates rapidly, causing amorphous precipitation or oiling.

  • Too Polar (e.g., Methanol): The molecule is too soluble; yield is negligible even at

    
    .
    

Strategy: We will employ a Binary Solvent System (Solvent/Anti-solvent) or a Polar Aprotic Ether (sweet spot) approach.

Experimental Protocol: Thermodynamic Solubility Screening

Materials Required[1][2][3][4][5][6][7][8]
  • Target Molecule A (Crude oil or solid).

  • Solvent Set:

    • Class 2 (Use with care): Toluene, Acetonitrile, Methanol.

    • Class 3 (Preferred): Ethyl Acetate (EtOAc), Isopropyl Acetate (IPAc), Ethanol (EtOH), Heptane, Methyl tert-butyl ether (MTBE), 2-Propanol (IPA).

  • Equipment: H.E.L. PolyBLOCK or equivalent parallel crystallizer with turbidity probes.

Workflow 1: The "Oiling Out" Mitigation Screen

Objective: Identify solvents that support a stable crystal lattice rather than a liquid-liquid phase separation.

Step-by-Step Methodology:

  • Gravimetric Solubility Assessment (25°C vs 50°C):

    • Prepare 10 vials. Weigh 100 mg of Target Molecule A into each.

    • Add solvent in 100

      
      L increments.
      
    • Success Criteria: Dissolution at 50°C (

      
       volumes) and recrystallization (cloudiness) upon cooling to 25°C.
      
    • Failure Criteria: Formation of a second liquid layer (oiling out) upon cooling.

  • Binary System Titration:

    • Dissolve 500 mg of Target Molecule A in minimal Solvent A (Good solvent, e.g., IPA or EtOAc).

    • Maintain temperature at 40°C.

    • Slowly dose Solvent B (Anti-solvent, e.g., Heptane) at 0.1 mL/min.

    • Record: The "Cloud Point" (first persistent turbidity).

Table 1: Recommended Solvent Systems for Screening

Solvent SystemRoleRationaleExpected Outcome
Ethyl Acetate / Heptane Primary CandidateEtOAc solvates the polar head; Heptane forces lattice formation via the tail.High Probability. Good yield, easy drying.
MTBE (Neat) "Sweet Spot"Ethers often balance lipophilic/hydrophilic solubility perfectly.Medium Probability. Risk of low yield if too soluble.
IPA / Water Polarity ShiftUses hydrophobic effect to drive crystallization.Low Probability. High risk of oiling out due to high polarity difference.
Toluene / Hexane Lipophilic FocusSolvates the tail well.Medium Probability. Good for purging polar impurities.

Detailed Crystallization Protocol (Optimized)

Based on the structural analogs (e.g., Fendiline, amino-aryl-propanols), the Ethyl Acetate / Heptane system is statistically the most robust starting point.

Protocol A: Cooling Crystallization (Preferred for Purity)
  • Dissolution:

    • Charge 10.0 g of crude Target Molecule A into the reactor.

    • Add 30 mL (3 vol) of Ethyl Acetate .

    • Heat to 55°C . Stir at 250 RPM. Ensure complete dissolution. Note: If hazy, filter hot through a 0.45

      
      m PTFE filter.
      
  • Nucleation Point Adjustment:

    • Add 10 mL (1 vol) of Heptane slowly at 55°C. The solution should remain clear.

    • Crucial Step: Cool to 40°C over 30 minutes.

    • Seeding: Add 10 mg (0.1 wt%) of pure seed crystals (if available) at 40°C. If no seeds, scratch the vessel wall or hold for 1 hour to induce nucleation.

  • Crystal Growth:

    • Once turbidity is observed (nucleation), hold temperature at 40°C for 1 hour (Ostwald Ripening). This prevents oil inclusions.

  • Anti-Solvent Addition:

    • Over 2 hours , add 50 mL (5 vol) of Heptane .

    • Simultaneously cool from 40°C to 0°C using a linear ramp.

  • Isolation:

    • Filter the slurry immediately at 0°C.

    • Wash the cake with 20 mL of cold Heptane/EtOAc (9:1 ratio).

    • Dry under vacuum at 40°C for 12 hours.

Protocol B: Salt Formation Contingency

If the free base persists as an oil, convert to the Hydrochloride salt.

  • Dissolve 10 g Free Base in 50 mL IPA .

  • Cool to 10°C.

  • Slowly add 1.05 eq of HCl in IPA (or concentrated aqueous HCl).

  • The salt is highly polar and will crystallize rapidly from the organic matrix.

Process Visualization & Logic

The following diagram illustrates the decision logic for solvent selection, specifically addressing the "Oiling Out" failure mode common to this molecule class.

SolventSelection Start Start: Target Molecule A (Crude Oil/Solid) SolubilityTest Step 1: Solubility Test (EtOAc, IPA, MTBE) Start->SolubilityTest Decision1 Is it Soluble at 25°C? SolubilityTest->Decision1 TooSoluble Too Soluble (Yield Loss Risk) Decision1->TooSoluble Yes (<3 vol) Insoluble Insoluble (Solvent too weak) Decision1->Insoluble No (>20 vol) DissolvesHot Dissolves Hot (50°C) Precipitates Cold (20°C) Decision1->DissolvesHot Ideal Profile AntiSolvent Anti-Solvent Addition (EtOAc/Heptane System) TooSoluble->AntiSolvent Add Heptane CoolingCrys Cooling Crystallization (Linear Ramp) DissolvesHot->CoolingCrys Proceed CheckOil Check: Oiling Out? AntiSolvent->CheckOil CoolingCrys->CheckOil OilYes Result: Oiling Out (Liquid-Liquid Phase Separation) CheckOil->OilYes Yes OilNo Result: Crystalline Solid CheckOil->OilNo No Remediation Remediation Strategy: 1. Seed at Metastable Point 2. Slower Cooling 3. Switch to Salt Formation OilYes->Remediation SaltForm Protocol B: HCl Salt Formation (IPA/HCl) Remediation->SaltForm If Free Base fails

Figure 1: Decision Tree for Solvent Selection and Process Remediation. This workflow prioritizes the Free Base crystallization but provides a logical exit to Salt Formation if thermodynamic stability is not achieved.

Critical Quality Attributes (CQAs) & Troubleshooting

Polymorphism Control

Amino alcohols are prone to polymorphism.

  • Action: Analyze the dried solid via XRPD (X-Ray Powder Diffraction).

  • Control: Consistent cooling rates (

    
    ) and seeding ensure the same polymorph is produced in every batch.
    
Impurity Rejection
  • Non-polar impurities (e.g., unreacted starting material): Remain in the mother liquor if a slightly polar solvent (EtOAc) is used.

  • Polar impurities: Rejected if the final wash is non-polar (Heptane).

"Oiling Out" (LLPS)

If the solution turns milky/opaque like an emulsion rather than sparkling with crystals:

  • Cause: The system entered the metastable zone too deeply (supersaturation is too high).

  • Fix: Re-heat to dissolve the oil. Add Seeds immediately upon reaching saturation temperature. Cool much slower (

    
    ).
    

References

  • Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE.
  • Giron, D. (1995). "Thermal analysis and calorimetric methods in the characterisation of polymorphs and solvates." Thermochimica Acta. Link

  • FDA/ICH. (2021). Q3C(R8) Impurities: Guideline for Residual Solvents. (Safety limits for Class 2/3 solvents). Link

  • Shemchuk, O., et al. (2021).[1] "Solvent Effect on the Preparation of Ionic Cocrystals of dl-Amino Acids." Crystal Growth & Design. (Relevant for amino-acid/alcohol crystallization behavior).[1][2][3] Link

  • NIST Chemistry WebBook. "Propanol, 2-amino-1-(4-hydroxyphenyl)-, hydrochloride." (Structural analog data). Link

Sources

Application

Procedure for N-alkylation to yield 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

Application Note: Selective Synthesis of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol via Reductive Amination Part 1: Executive Summary & Strategic Rationale This Application Note details the optimized protocol for syn...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Selective Synthesis of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol via Reductive Amination

Part 1: Executive Summary & Strategic Rationale

This Application Note details the optimized protocol for synthesizing 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol (Target Molecule 3 ). This secondary amine is constructed via the reductive amination of 4'-methylpropiophenone (Ketone 1 ) with 2-amino-1-propanol (Amine 2 ).

The Synthetic Challenge: Direct alkylation of amines with alkyl halides often leads to over-alkylation (formation of tertiary amines and quaternary ammonium salts). Furthermore, the steric hindrance presented by the ethyl group of the propiophenone moiety can retard imine formation, allowing competitive reduction of the ketone to the undesired alcohol.

The Solution: We utilize a Direct Reductive Amination strategy employing Sodium Triacetoxyborohydride (STAB) .[1] Unlike sodium cyanoborohydride (NaBH₃CN), STAB is non-toxic (cyanide-free) and exhibits superior chemoselectivity. It reduces the intermediate iminium species faster than it reduces the ketone carbonyl, thereby minimizing side-product formation. For highly hindered substrates, a Titanium(IV) isopropoxide [Ti(OiPr)₄] additive variant is also provided.

Part 2: Reaction Mechanism & Pathway

The reaction proceeds through the formation of a hemiaminal, followed by dehydration to an imine (or iminium ion), which is subsequently reduced by the hydride source.[2]

Figure 1: Reaction Pathway (Graphviz Diagram)

ReactionPathway Ketone 4'-Methylpropiophenone (Ketone) Hemiaminal Hemiaminal Intermediate Ketone->Hemiaminal Condensation SideProduct Alcohol Side Product (Avoided) Ketone->SideProduct Slow Reduction (Competitive) Amine 2-Amino-1-propanol (Amine) Amine->Hemiaminal Condensation Imine Imine / Iminium Species Hemiaminal->Imine - H2O Product Target Secondary Amine Imine->Product Fast Reduction (STAB) STAB NaBH(OAc)3 (Hydride Source) STAB->Imine

Caption: Mechanistic flow of reductive amination. STAB selectively reduces the Imine species over the Ketone due to steric and electronic matching.

Part 3: Experimental Protocols

Materials & Reagents
ReagentMW ( g/mol )Equiv.[3][4][5]Role
4'-Methylpropiophenone 148.201.0Electrophile (Ketone)
2-Amino-1-propanol 75.111.1 - 1.2Nucleophile (Amine)
Sodium Triacetoxyborohydride 211.941.4 - 1.6Reducing Agent
Acetic Acid (AcOH) 60.051.0 - 2.0Catalyst (Promotes imine)
1,2-Dichloroethane (DCE) 98.96SolventPreferred Solvent (Anhydrous)
THF 72.11Alt. SolventGreener Alternative
Method A: Standard STAB Protocol (Recommended)

Best for standard laboratory synthesis where high throughput and operational simplicity are required.

  • Preparation: In a dry reaction vessel equipped with a magnetic stir bar, dissolve 4'-methylpropiophenone (1.0 equiv) in anhydrous DCE (concentration ~0.2 M).

  • Amine Addition: Add 2-amino-1-propanol (1.2 equiv) to the stirred solution.

  • Catalysis: Add Acetic Acid (1.0 equiv). Note: AcOH protonates the carbonyl oxygen, increasing electrophilicity and facilitating attack by the amine.

  • Reduction: Cool the mixture to 0°C (ice bath). Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 10–15 minutes.

    • Critical Control: Do not add STAB all at once; the exotherm and gas evolution (H₂) must be controlled.

  • Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (20–25°C) for 12–24 hours under an inert atmosphere (Nitrogen or Argon).

  • Monitoring: Monitor by TLC or LC-MS.

    • Target Mass: [M+H]⁺ ≈ 222.18.

    • Look for: Disappearance of ketone (UV active).

Method B: Titanium(IV) Isopropoxide Protocol (For Difficult Cases)

Use if Method A results in low conversion due to steric hindrance of the propiophenone ethyl group.

  • Imine Pre-formation: Mix 4'-methylpropiophenone (1.0 equiv) and 2-amino-1-propanol (1.2 equiv) in neat Ti(OiPr)₄ (2.0 equiv).

  • Stirring: Stir at ambient temperature for 6–12 hours. The mixture will become viscous.

    • Mechanism:[3][6] Ti(OiPr)₄ acts as a Lewis acid and water scavenger, driving the equilibrium toward the imine/enamine.

  • Dilution: Dilute the viscous mixture with absolute Ethanol or THF (10 mL per gram of ketone).

  • Reduction: Add Sodium Borohydride (NaBH₄) (1.5 equiv) carefully. Note: NaBH₄ is compatible here because the ketone is already tied up as a titanium complex.

  • Quench: Quench with 1N NaOH or water (precipitate TiO₂ will form). Filter through Celite before extraction.

Part 4: Workup & Purification Workflow

The isolation of secondary amines requires a specific "Acid-Base" extraction technique to ensure high purity without chromatography.

Figure 2: Purification Logic (Graphviz Diagram)

Workup ReactionMix Crude Reaction Mixture Quench Quench: Sat. NaHCO3 ReactionMix->Quench Extract1 Extract with DCM/EtOAc Quench->Extract1 OrgLayer1 Organic Layer (Amine + Neutral Impurities) Extract1->OrgLayer1 AcidWash Acid Wash (1N HCl) OrgLayer1->AcidWash AqLayerAcid Aqueous Layer (Acidic) Contains Product Salt (R2NH2+) AcidWash->AqLayerAcid Product migrates to Water OrgLayerWaste Organic Layer (Discard Neutral/Non-basic impurities) AcidWash->OrgLayerWaste Impurities stay in Organic Basify Basify to pH > 12 (NaOH) AqLayerAcid->Basify Extract2 Extract with DCM Basify->Extract2 FinalOrg Final Organic Layer (Pure Amine) Extract2->FinalOrg

Caption: Acid-Base extraction strategy isolates the basic amine product from non-basic side products (e.g., alcohols).

Step-by-Step Workup:

  • Quench: Add saturated aqueous NaHCO₃ to the reaction mixture. Stir for 15 minutes to quench remaining hydride.

  • Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3x).[5] Combine organic layers.

  • Acid Wash (Purification Step): Extract the combined organic layer with 1N HCl (2x).

    • Chemistry: The target amine becomes a water-soluble hydrochloride salt. Neutral impurities (unreacted ketone, alcohol side product) remain in the DCM.

  • Basification: Take the acidic aqueous layer (keep this!) and cool it. Basify to pH 12–14 using 4N NaOH. The solution will become cloudy as the free amine liberates.

  • Final Extraction: Extract the basic aqueous layer with DCM (3x).

  • Drying: Dry the final organics over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Part 5: Quality Control & Troubleshooting

IssueProbable CauseCorrective Action
Low Conversion Steric hindrance of ketone.[7]Switch to Method B (Ti(OiPr)₄) or increase reaction time/temp (up to 40°C).
Alcohol Impurity Direct reduction of ketone.[8][9]Ensure Amine and AcOH are stirred for 30 mins before adding STAB.
Tertiary Amine Over-alkylation.[2][3][8][10]Ensure Ketone is not in large excess. Use slight excess of Amine (1.2 equiv).
Stuck at Imine Insufficient reducing power.Check quality of STAB (it degrades with moisture).

References

  • Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[3][11][12] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][9][10][12][13][14] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

  • Bhattacharyya, S. (1995). Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1.

  • Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.

Sources

Method

Technical Application Note: Process Intensification and Scale-Up of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

Executive Summary This application note details the scalable manufacturing protocols for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol , a representative secondary amino-alcohol intermediate critical for sympathomimetic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the scalable manufacturing protocols for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol , a representative secondary amino-alcohol intermediate critical for sympathomimetic and beta-adrenergic blocking agents.

While traditional batch synthesis relies on stoichiometric borohydride reductions—generating significant waste and thermal risks—this guide prioritizes a Continuous Flow Hydrogenation strategy. By transitioning to a packed-bed reactor (PBR) system, we achieve higher atom economy, precise control over diastereoselectivity, and enhanced safety profiles suitable for GMP environments.

Key Chemical Challenges
  • Steric Hindrance: The condensation of a propiophenone derivative with a branched amino-alcohol is kinetically slow.

  • Chirality: The molecule contains two chiral centers. Using enantiopure (

    
    )-2-aminopropan-1-ol induces chirality, but the reduction of the imine creates a new stereocenter, necessitating diastereomeric control.
    
  • Safety: Large-scale batch hydrogenation poses explosion hazards and exotherm risks.

Reaction Engineering & Mechanism

The synthesis proceeds via the reductive amination of 4'-Methylpropiophenone (1) and (


)-2-Amino-1-propanol  (2).
Reaction Pathway[1][2][3][4][5]
  • Condensation: Formation of the ketimine intermediate (equilibrium limited).

  • Reduction: Catalytic hydrogenation of the C=N bond to yield the secondary amine (3).

ReactionScheme cluster_conditions Process Conditions SM1 4'-Methylpropiophenone (Ketone) Imine Ketimine Intermediate (Transient) SM1->Imine + SM2 - H2O (Eq. Shift) SM2 (S)-2-Amino-1-propanol (Amine) Product Target Amine (Diastereomeric Mix) Imine->Product + H2 / Cat (Reduction) Cond Catalyst: 5% Pt/C Solvent: MeOH/EtOH Pressure: 20-50 bar

Figure 1: Reaction pathway for the reductive amination. The equilibrium step (Imine formation) is the rate-determining step in batch, but is accelerated in flow via high pressure.

Protocol 1: Batch Screening (Lab Scale)

Purpose: To validate kinetics and catalyst selection before flow transfer.

Reagents:

  • 4'-Methylpropiophenone (1.0 eq)

  • (

    
    )-2-Amino-1-propanol (1.2 eq)
    
  • Titanium(IV) isopropoxide (Ti(OiPr)

    
    ) (1.5 eq) – Lewis acid to drive imine formation.
    
  • Sodium Borohydride (NaBH

    
    ) (1.5 eq) or H
    
    
    
    Balloon.
  • Methanol (anhydrous).

Methodology:

  • Imine Formation: In a dry flask under N

    
    , combine ketone and amine in neat Ti(OiPr)
    
    
    
    . Stir at 40°C for 6–12 hours. Note: Ti(OiPr)
    
    
    acts as both catalyst and water scavenger.
  • Dilution: Dilute the viscous mixture with Methanol.

  • Reduction: Cool to 0°C. Add NaBH

    
     portion-wise (Caution: Gas evolution). Alternatively, transfer to a hydrogenation shaker (Parr) with 5% Pt/C at 3 bar H
    
    
    
    .
  • Quench: Add 1M NaOH to precipitate Titanium salts. Filter through Celite.[1]

  • Analysis: Analyze filtrate by HPLC for conversion and Diastereomeric Ratio (dr).

Critique: While effective for <10g, the titanium waste stream is unacceptable for manufacturing. This necessitates the Heterogeneous Catalytic Flow Protocol .

Protocol 2: Scalable Continuous Flow Manufacturing

Purpose: High-throughput synthesis with intrinsic safety and automated parameter control.

Equipment Setup[1][7]
  • Pumps: Dual piston pumps (HPLC grade) for liquid feed.

  • Gas Module: Mass Flow Controller (MFC) for Hydrogen gas (10–100 bar).

  • Reactor: Packed Bed Reactor (PBR) column (Stainless steel, 10 mL volume).

  • Back Pressure Regulator (BPR): Set to 50 bar to maintain single-phase flow.

Catalyst Selection

For this sterically hindered substrate, 5% Pt/C (Platinum on Carbon) is preferred over Pd/C due to higher activity toward ketimines and lower tendency for de-benzylation (though not a risk here, Pt is generally more robust for hindered imines).

Operating Parameters
ParameterSettingRationale
Solvent Ethanol (anhydrous)Green solvent, good solubility, high H2 solubility.
Concentration 0.5 MBalance between throughput and solubility limits.
Temperature 80–100°CHigh temp required to shift imine equilibrium; safe in flow due to containment.
Pressure 50 barKeeps H2 dissolved (Henry’s Law) and solvent liquid > boiling point.
Residence Time 10–20 minSufficient contact time for full conversion.
H2 Equivalent 5–10 equiv.Excess H2 ensures zero-order kinetics regarding gas.
Step-by-Step Procedure
  • Feed Preparation: Dissolve 4'-Methylpropiophenone (100g) and (

    
    )-2-Amino-1-propanol (1.1 eq) in Ethanol. Optional: Add 5% molecular sieves in the feed tank to pre-dry.
    
  • System Priming: Flush the PBR with pure Ethanol at 50 bar/80°C to activate the catalyst bed.

  • Reaction Start: Switch valve to Reagent Feed. Introduce H

    
     gas at the mixing tee prior to the reactor column.
    
  • Steady State: Discard the first 2 residence volumes (dispersion zone). Collect the steady-state output.

  • Workup: The output stream is depressurized. Solvent is evaporated. The crude oil is taken directly to crystallization.

FlowProcess Feed Feed Solution (Ketone + Amine) Mixer Static Mixer Feed->Mixer Pump A H2 Hydrogen Gas (50 bar) H2->Mixer MFC PBR Packed Bed Reactor (Pt/C, 100°C) Mixer->PBR Biphasic Flow BPR Back Pressure Regulator PBR->BPR High P Collection Product Stream BPR->Collection Depressurized

Figure 2: Continuous flow setup. The PBR approach eliminates catalyst filtration steps and maximizes H2/Liquid contact.

Purification & Chiral Resolution

The reduction creates a new chiral center, resulting in a mixture of diastereomers (


 and 

). For pharmaceutical applications, one diastereomer is usually more active.

Protocol: Fractional Crystallization

  • Salt Screen: Dissolve crude oil in EtOAc. Add 1.0 eq of various acids (HCl in ether, Oxalic acid, Maleic acid).

  • Selection: Oxalic acid often yields crystalline solids for phenylpropylamines.

  • Recrystallization:

    • Dissolve the crude oxalate salt in minimal hot Isopropanol.

    • Cool slowly to 4°C.

    • Filter crystals.

    • Validation: Check supernatant and crystals via Chiral HPLC to determine which diastereomer enriched in the solid phase.

Safety & Engineering Controls

  • Thermal Runaway: In batch, imine reduction is exothermic. In flow, the high surface-area-to-volume ratio of the PBR dissipates heat instantly, preventing hotspots.

  • Hydrogen Inventory: The flow system contains only ~100mL of pressurized H

    
     at any time, compared to thousands of liters in a batch autoclave, reducing explosion risk by orders of magnitude.
    
  • Catalyst Ignition: Pt/C is pyrophoric. In a PBR, the catalyst remains wet and enclosed, eliminating handling risks during workup.

References

  • Continuous Flow Reductive Amination: Kappe, C. O., et al. "Reductive Amination in Flow." Chemical Reviews, 2011.

  • Catalyst Selection for Hindered Imines: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.[2]

  • Flow Synthesis of Chiral Amines: "Development of Continuous Flow Systems to Access Secondary Amines." Nature/NIH, 2021.

  • Industrial Scale-Up Safety: "Technical Considerations for Scale-Up of Reductive Amination." Organic Process Research & Development, 2020.

Sources

Technical Notes & Optimization

Troubleshooting

Resolving solubility issues of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol in aqueous media

Compound: 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol Chemical Class: Lipophilic Amino-Alcohol / Secondary Amine Support Ticket ID: SOL-2024-05-LPX Executive Summary: The Physicochemical Challenge You are encountering...

Author: BenchChem Technical Support Team. Date: February 2026

Compound: 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol Chemical Class: Lipophilic Amino-Alcohol / Secondary Amine Support Ticket ID: SOL-2024-05-LPX

Executive Summary: The Physicochemical Challenge

You are encountering solubility issues with 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol because it behaves as a classic BCS Class II weak base .

Structurally, this molecule possesses a "Janus" character:

  • Hydrophilic Head: The 2-aminopropan-1-ol moiety is polar and ionizable (pKa ≈ 9.2–9.6).

  • Hydrophobic Tail: The 1-(4-methylphenyl)propyl chain is highly lipophilic (estimated LogP > 3.0).

The Core Conflict: At physiological pH (7.4), the amine is partially deprotonated, reducing its aqueous solubility significantly compared to acidic conditions. The hydrophobic tail drives aggregation and precipitation, often observed as "oiling out" due to the molecule's likely low melting point.

Module 1: Troubleshooting Guide (FAQ)

Q1: Why does the compound precipitate immediately when I dilute my DMSO stock into PBS (pH 7.4)?

Diagnosis: This is the "pH-Solubility Cliff." In DMSO, the compound is molecularly dispersed. When you dilute into PBS (pH 7.4), the buffering capacity forces the pH above the compound's solubility limit (


). Since the pKa is likely >9.0, at pH 7.4 the compound is still largely ionized, but the intrinsic solubility of the neutral species is so low that even a small fraction of free base causes precipitation.
  • Immediate Fix: Lower the pH of your buffer to 6.0–6.5 if your assay permits. If pH 7.4 is mandatory, you must use a solubility enhancer (see Module 2).

Q2: I see "oily droplets" instead of crystals. Is my compound impure?

Diagnosis: Likely not. This is Liquid-Liquid Phase Separation (LLPS). Many lipophilic amino-alcohols have low melting points. When they precipitate from water, they often form a supercooled liquid (oil) rather than a crystalline solid. This is dangerous for dosing because these oil droplets adhere to plasticware (pipette tips, well plates), leading to massive dosing errors.

  • Action: Switch to a Salt Form (e.g., Hydrochloride or Tartrate) to increase the melting point and crystallinity, or use a surfactant (Tween 80) to emulsify the droplets.

Q3: Can I just use more DMSO?

Diagnosis: Cosolvent exponential decay. While DMSO dissolves the compound well, its solubilizing power drops exponentially upon dilution with water. Often, increasing DMSO from 0.1% to 1% yields negligible solubility gain if the compound is extremely hydrophobic. Furthermore, DMSO >0.5% is often cytotoxic or interferes with enzyme assays.

Module 2: Validated Solubilization Protocols

Protocol A: The "Salt Switch" (In Situ Acidification)

Best for: Early-stage in vitro screening where buffer modification is allowed.

The Logic: Converting the secondary amine to its cationic ammonium form (


) increases solvation energy.
  • Prepare Stock: Dissolve 10 mM compound in 100% DMSO .

  • Prepare Acidified Buffer: Add 1.0 equivalent of HCl (relative to the compound concentration) to your aqueous buffer before adding the compound.

    • Example: If final compound conc. is 100 µM, ensure the buffer contains at least 100 µM HCl (or simply adjust buffer pH to 5.5–6.0).

  • Mixing Order (Critical):

    • Correct: Add DMSO stock

      
       Acidified Buffer (vortex immediately).
      
    • Incorrect: Add Buffer

      
       DMSO stock (causes local supersaturation and precipitation).
      
Protocol B: Cyclodextrin Complexation (The "Stealth" Approach)

Best for: In vivo studies or pH-sensitive cell assays (maintains pH 7.4).

The Logic: The 4-methylphenyl tail is an ideal "guest" for the hydrophobic cavity of


-Cyclodextrin derivatives. The hydroxyls on the cyclodextrin exterior maintain water solubility.

Recommended Excipient: Sulfobutyl ether-


-cyclodextrin (SBE-

-CD) or Hydroxypropyl-

-cyclodextrin (HP-

-CD).

Step-by-Step Procedure:

  • Vehicle Prep: Prepare a 20% (w/v) SBE-

    
    -CD  solution in distilled water. Filter (0.22 µm).
    
  • Compound Addition: Add the compound (solid powder preferred, or high-conc DMSO stock) to the CD solution.

  • Equilibration:

    • Sonicate for 20 minutes at room temperature.

    • Shake (orbitally) for 4–6 hours. The solution should clarify as the inclusion complex forms.

  • Validation: Dilute this complex into your assay media. The cyclodextrin "shield" prevents the hydrophobic tail from interacting with water, stopping precipitation.

Module 3: Decision Logic & Visualization

Use the following decision tree to select the optimal formulation strategy based on your experimental constraints.

SolubilityStrategy Start Start: Solubility Issue AssayType What is the Assay Type? Start->AssayType InVitro In Vitro (Enzyme/Receptor) AssayType->InVitro CellBased Cell-Based / In Vivo AssayType->CellBased pH_Flex Is pH 7.4 Mandatory? InVitro->pH_Flex Toxicity Is DMSO/Surfactant Toxic? CellBased->Toxicity Strategy_Acid STRATEGY A: In-situ Salt (pH 5.5-6.0) pH_Flex->Strategy_Acid No (pH < 7 OK) Strategy_Cosolvent STRATEGY B: Cosolvent System (DMSO + PEG400) pH_Flex->Strategy_Cosolvent Yes (Strict pH 7.4) Toxicity->Strategy_Cosolvent No Strategy_CD STRATEGY C: Cyclodextrin Complex (SBE-beta-CD) Toxicity->Strategy_CD Yes (High Sensitivity)

Figure 1: Decision Matrix for Solubilization Strategy. Selects the pathway based on biological tolerance and pH constraints.

Module 4: Quantitative Data & Reference Values

Physicochemical Property Estimates

Based on Structure-Property Relationships (SPR) for Phenylpropylamines

ParameterEstimated ValueImplication
pKa (Amine) 9.2 – 9.6Ionized at pH < 7. Neutral at pH > 9.
LogP (Octanol/Water) 3.2 – 3.8High lipophilicity; prone to non-specific binding.
Intrinsic Solubility (

)
< 10 µg/mLNegligible solubility of the free base.
Salt Solubility (

)
> 10 mg/mLSalt forms (HCl) drastically improve solubility.
Recommended Cosolvent System (If CD is unavailable)

If you cannot use Cyclodextrins, use this "Spring and Parachute" mixture to delay precipitation:

ComponentConcentrationFunction
DMSO 5%Primary solvent (The "Spring").
PEG 400 40%Interfacial tension reducer.
Tween 80 1%Surfactant (The "Parachute" - prevents crystal growth).
Water/Saline 54%Bulk vehicle.

Warning: This mixture is hypertonic and may not be suitable for all cell lines.

References

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Defines the pH-solubility profile for weak bases).
  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Link

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[1][2] Advanced Drug Delivery Reviews, 59(7), 603-616. Link

  • Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press.

Sources

Reference Data & Comparative Studies

Validation

A Guide to the Structural Elucidation of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol: Interpreting 1H and 13C NMR Spectra

In the landscape of drug discovery and development, the unambiguous determination of a molecule's structure is a cornerstone of chemical research. For researchers, scientists, and drug development professionals, Nuclear...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and development, the unambiguous determination of a molecule's structure is a cornerstone of chemical research. For researchers, scientists, and drug development professionals, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a paramount analytical technique for the structural elucidation of organic compounds.[1][2] This guide provides an in-depth analysis of the predicted ¹H and ¹³C NMR spectra of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, offering a framework for spectral interpretation. Furthermore, we will objectively compare NMR spectroscopy with alternative analytical methods, supported by established principles and experimental data, to provide a comprehensive resource for structural verification.

The Compound in Focus: 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

The molecule, 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, is a substituted propanolamine. Its structure incorporates several key features that will manifest distinct signals in its NMR spectra: a p-substituted aromatic ring, a secondary amine, a primary alcohol, and multiple chiral centers, leading to potentially complex splitting patterns. Understanding the interplay of these functional groups is crucial for accurate spectral assignment.

Predicting and Interpreting the ¹H NMR Spectrum

The ¹H NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms in a molecule. Based on established chemical shift principles, we can predict the approximate chemical shifts (δ) and splitting patterns for the protons in 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol.[3][4]

Predicted ¹H NMR Spectral Data:

Proton AssignmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityRationale
Ar-H (Aromatic)7.0 - 7.3Multiplet (AA'BB' system)Protons on the p-substituted benzene ring.
CH-N (Methine)~2.8 - 3.2MultipletMethine proton adjacent to the nitrogen and the aromatic ring.
CH₂-O (Methylene)~3.4 - 3.7MultipletMethylene protons adjacent to the hydroxyl group.
CH-N (Methine)~2.5 - 2.9MultipletMethine proton of the propanolamine backbone.
Ar-CH₃ (Methyl)~2.3SingletMethyl group attached to the aromatic ring.
CH₂ (Ethyl)~1.5 - 1.8MultipletMethylene protons of the propyl group.
CH₃ (Ethyl)~0.9TripletTerminal methyl group of the propyl group.
CH₃-CH (Methyl)~1.1DoubletMethyl group on the propanolamine backbone.
OH and NHVariableBroad SingletLabile protons; their chemical shift is concentration and solvent dependent.

Predicting and Interpreting the ¹³C NMR Spectrum

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and provides insights into their electronic environment. Proton-decoupled ¹³C NMR spectra, the most common type, display each unique carbon as a single peak.[5]

Predicted ¹³C NMR Spectral Data:

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Rationale
Ar-C (Quaternary, substituted)~135 - 145Aromatic carbon attached to the propyl group and the methyl group.
Ar-CH (Aromatic)~128 - 130Aromatic carbons bearing a hydrogen atom.
CH-N (Methine)~55 - 65Methine carbon attached to the nitrogen.
CH₂-O (Methylene)~60 - 70Methylene carbon attached to the hydroxyl group.
CH-N (Methine)~50 - 60Methine carbon on the propanolamine backbone.
Ar-CH₃ (Methyl)~20 - 25Methyl carbon attached to the aromatic ring.
CH₂ (Ethyl)~25 - 35Methylene carbon of the propyl group.
CH₃ (Ethyl)~10 - 15Terminal methyl carbon of the propyl group.
CH₃-CH (Methyl)~15 - 25Methyl carbon on the propanolamine backbone.

The Power of 2D NMR in Structural Confirmation

For complex molecules like 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, one-dimensional NMR spectra can exhibit overlapping signals. In such cases, two-dimensional (2D) NMR techniques are invaluable for unambiguous structural assignment.[6][7]

  • COSY (Correlation Spectroscopy): Establishes correlations between coupled protons, helping to trace the connectivity of the carbon skeleton.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, crucial for identifying quaternary carbons and piecing together molecular fragments.

G cluster_1d 1D NMR cluster_2d 2D NMR 1H_NMR ¹H NMR (Proton Environments) COSY COSY (¹H-¹H Connectivity) 1H_NMR->COSY HSQC HSQC (¹H-¹³C Direct Correlation) 1H_NMR->HSQC HMBC HMBC (¹H-¹³C Long-Range Correlation) 1H_NMR->HMBC 13C_NMR ¹³C NMR (Carbon Environments) 13C_NMR->HSQC 13C_NMR->HMBC Structure_Elucidation Complete Structure Elucidation COSY->Structure_Elucidation HSQC->Structure_Elucidation HMBC->Structure_Elucidation

Comparison with Alternative Analytical Techniques

While NMR is a powerful tool, a comprehensive structural analysis often involves complementary techniques.[2]

TechniqueInformation ProvidedAdvantagesDisadvantages
Mass Spectrometry (MS) Molecular weight and fragmentation pattern.High sensitivity, small sample requirement.Does not provide detailed connectivity information; isomers can be difficult to distinguish.
Infrared (IR) Spectroscopy Presence of specific functional groups.Fast, non-destructive.Provides limited information on the overall molecular structure.
X-ray Crystallography Precise 3D arrangement of atoms in a crystal.Unambiguous structure determination.Requires a suitable single crystal, which can be difficult to obtain.

G Unknown_Compound Unknown Compound NMR NMR Spectroscopy (Connectivity, Stereochemistry) Unknown_Compound->NMR MS Mass Spectrometry (Molecular Weight, Formula) Unknown_Compound->MS IR IR Spectroscopy (Functional Groups) Unknown_Compound->IR X-ray X-ray Crystallography (3D Structure) Unknown_Compound->X-ray If crystalline Structure_Confirmed Confirmed Structure NMR->Structure_Confirmed MS->Structure_Confirmed IR->Structure_Confirmed X-ray->Structure_Confirmed

Experimental Protocols

Sample Preparation for NMR Spectroscopy:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid interfering signals from the solvent itself.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

  • Ensure the solution is clear and free of any particulate matter.

Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • If necessary, perform 2D NMR experiments such as COSY, HSQC, and HMBC for complete structural assignment.

Conclusion

The interpretation of ¹H and ¹³C NMR spectra is a fundamental skill for scientists in the pharmaceutical and chemical industries. For 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, a detailed analysis of its predicted spectra, in conjunction with 2D NMR techniques, can provide a definitive structural assignment. While NMR spectroscopy is a cornerstone of structural elucidation, its power is maximized when used in concert with other analytical methods like mass spectrometry and IR spectroscopy. This integrated approach ensures the highest level of confidence in the determined molecular structure, a critical aspect of scientific integrity and drug development.

References

  • Moravek, J. Applications of NMR in Pharmaceutical Analysis. Vertex, [Link].

  • Holzgrabe, U. NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review, 2014, [Link].

  • Bruker. How to Use Solid-state NMR for Pharmaceutical Analysis. Bruker, [Link].

  • Slideshare. NMR spectroscopy (Pharmaceutical analysis). Slideshare, [Link].

  • BrainKart. Applications of NMR-Spectroscopy in Pharmaceutical Analysis. BrainKart, [Link].

  • Kind, T., & Fiehn, O. Advances in structure elucidation of small molecules using mass spectrometry. Analytical and Bioanalytical Chemistry, 2010, 398(7-8), 2849–2863, [Link].

  • Singh, A., & Kumar, S. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. OMICS International, [Link].

  • ResearchGate. Comparison of conventional approaches and proposed method. ResearchGate, [Link].

  • MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI, [Link].

  • Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). [Link].

  • ResearchGate. 13C NMR spectrum of... | Download Scientific Diagram. ResearchGate, [Link].

  • ResearchGate. 1 H, 13 C, and 31 P NMR chemical shifts δ [ppm] and coupling constants... ResearchGate, [Link].

  • Doc Brown's Chemistry. propylamine low high resolution 1H proton nmr spectrum of propanaamine analysis interpretation of chemical shifts ppm spin spin line splitting. Doc Brown's Chemistry, [Link].

  • Jin, Y., et al. NMR-Solver: Automated Structure Elucidation via Large-Scale Spectral Matching and Physics-Guided Fragment Optimization. arXiv, 2025, [Link].

  • Royal Society of Chemistry. NMR spectroscopy of small molecules in solution. Royal Society of Chemistry, 2025, [Link].

  • Doc Brown's Chemistry. Carbon-13 NMR spectrum of propan-1-ol - (1-propanol). Doc Brown's Chemistry, [Link].

  • PubMed. Synthesis of 2-amino-1-phenyl-1-propanol and its methylated derivatives. PubMed, [Link].

  • Organic Chemistry Data & Info. NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info, [Link].

  • Doc Brown's Chemistry. Advanced Organic Chemistry: Carbon-13 NMR spectrum 2-methylpropan-1-ol. Doc Brown's Chemistry, [Link].

  • Scribd. Approximate 1H and 13C NMR Shifts. Scribd, [Link].

  • Rasayan Journal of Chemistry. synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. Rasayan Journal of Chemistry, 2017, 10(4), 1198-1204, [Link].

  • NP-MRD. Showing NP-Card for 2-(4-methylphenyl)propan-1-ol (NP0160279). NP-MRD, [Link].

  • Doc Brown's Chemistry. proton NMR spectrum of 2-methylpropan-1-ol. Doc Brown's Chemistry, [Link].

  • ResearchGate. 8 Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate, [Link].

  • ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB, [Link].

  • YouTube. chemical shift of functional groups in 13C NMR spectroscopy. YouTube, 2022, [Link].

  • PMC - NIH. NMR-spectroscopic analysis of mixtures: from structure to function. PMC - NIH, [Link].

  • Doc Brown's Chemistry. propanal low high resolution 1H proton nmr spectrum diagram n+1 rule splitting analysis interpretation of chemical shifts ppm spin spin line splitting H1 propionaldehyde 1-H nmr. Doc Brown's Chemistry, [Link].

  • NP-MRD. Showing NP-Card for 2-(4-Methylphenyl)-2-propanol (NP0044922). NP-MRD, [Link].

Sources

Comparative

Structural Elucidation of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol: A Comparative Guide

This guide provides a rigorous technical comparison of the structural characterization methods for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol , focusing on Single Crystal X-ray Diffraction (SC-XRD) as the definitive...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a rigorous technical comparison of the structural characterization methods for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol , focusing on Single Crystal X-ray Diffraction (SC-XRD) as the definitive "product" for determining absolute stereochemistry, contrasted against spectroscopic and computational alternatives.

Executive Summary

For researchers developing 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol —a secondary amino alcohol with two chiral centers—unambiguous stereochemical assignment is the critical path to regulatory acceptance and structure-activity relationship (SAR) validation. While NMR and DFT offer rapid preliminary insights, Single Crystal X-ray Diffraction (SC-XRD) remains the only self-validating method to determine absolute configuration (R/S) without derivatization artifacts. This guide details the experimental generation of this data and compares its fidelity against indirect alternatives.

Part 1: Comparative Analysis (The "Product" vs. Alternatives)

The "Product" in this context is the SC-XRD structural dataset (CIF file) obtained from the hydrochloride or hydrobromide salt of the target molecule.

Comparison Matrix: SC-XRD vs. NMR & DFT
FeatureSC-XRD (The Gold Standard) NMR (Mosher's Method) DFT (Computational)
Primary Output 3D Atomic Coordinates (x, y, z)Chemical Shift (

) & Coupling (

)
Theoretical Energy Minima
Stereochemistry Absolute (Flack Parameter) Relative (Diastereomeric difference)Predictive (Requires validation)
Sample State Crystalline Solid (Salt form preferred)Solution PhaseIn silico (Gas/Solvent model)
Resolution Atomic (< 0.8 Å)Averaged (conformational flux)N/A
Limitations Requires single crystal growthDerivatization can alter kineticsBasis set dependence error
Confidence Level >99% (Definitive) ~85-90% (Inference-based)Supporting Evidence Only
Why SC-XRD is Superior for This Molecule

The target molecule contains a flexible propyl chain and a secondary amine.

  • Conformational Flexibility: In solution (NMR), the propyl chain rotates freely, averaging

    
    -coupling values and obscuring the relative stereochemistry between the two chiral centers. SC-XRD "freezes" the molecule in its lowest energy lattice conformation.
    
  • Hydrogen Bonding: The amino-alcohol motif creates strong intermolecular H-bonds (

    
     and 
    
    
    
    ). SC-XRD directly maps these networks, which are predictive of solubility and bioavailability, whereas NMR only infers them via concentration-dependent shifts.

Part 2: Experimental Protocol for Data Generation

Since amino alcohols often exist as oils or low-melting solids, the critical step is salt formation to generate diffraction-quality crystals.

Salt Formation & Crystallization Workflow
  • Target: 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol Hydrochloride.

  • Rationale: The chloride ion acts as a heavy atom (somewhat) and a hydrogen bond acceptor, anchoring the flexible cationic chain into a rigid lattice.

Step-by-Step Protocol:

  • Dissolution: Dissolve 50 mg of the free base in 2 mL of anhydrous ethanol.

  • Protonation: Add 1.1 equivalents of 1.0 M HCl in diethyl ether dropwise. Observe immediate cloudiness (precipitation).

  • Redissolution: Gently warm the solution (40°C) and add minimal ethanol until clear.

  • Vapor Diffusion (The "Sitting Drop"):

    • Place the sample vial (uncapped) inside a larger jar containing 10 mL of hexane or diethyl ether (antisolvent).

    • Seal the outer jar tightly.

    • Store at 4°C for 3–7 days.

  • Harvesting: Select block-like crystals (

    
     mm) under polarized light.
    
Data Collection Parameters (Standard)
  • Source: Mo-K

    
     (
    
    
    
    Å) or Cu-K
    
    
    (
    
    
    Å). Note: Cu is preferred for absolute configuration of light atom structures if no heavy halogen is present.
  • Temperature: 100 K (Cryostream) to minimize thermal ellipsoids.

  • Strategy: Full sphere collection to maximize redundancy for Flack parameter calculation.

Part 3: Structural Data Analysis (The "Performance")

When analyzing the X-ray data for this specific compound, the following parameters define "success."

Representative Crystallographic Parameters

Based on analogous chiral amino alcohol salts (e.g., ephedrine derivatives).

ParameterExpected Value / RangeSignificance
Space Group

or

Chiral Space Group (Required for enantiopure samples).
Z (Molecules/Cell) 2 or 4Indicates packing efficiency.
R-Factor (

)
< 5.0%Indicates high-quality agreement between model and data.
Flack Parameter ~0.0 (u < 0.1) 0.0 = Correct Absolute Structure ; 1.0 = Inverted.
C-N Bond Length 1.47 – 1.49 ÅTypical for protonated secondary amines.
Hydrogen Bonding Network

The performance of the crystal lattice is dominated by the Charge-Assisted Hydrogen Bond (CAHB) .

  • Donor: Ammonium proton (

    
    ).
    
  • Acceptor: Chloride anion (

    
    ) and Hydroxyl oxygen (
    
    
    
    ).
  • Pattern: Infinite 1D chains or 2D sheets stabilizing the hydrophobic tolyl/propyl regions.

Part 4: Visualization of Workflows & Interactions

Diagram 1: Crystallization & Structure Determination Logic

This decision tree guides the researcher from synthesis to definitive data.

G Start Crude 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol CheckState Physical State Check Start->CheckState Oil Oily/Amorphous CheckState->Oil High Mobility Solid Crystalline Solid CheckState->Solid Rigid SaltForm Salt Formation (HCl or HBr in Et2O) Oil->SaltForm Stabilize Lattice VaporDiff Vapor Diffusion (EtOH / Hexane) Solid->VaporDiff Recrystallize SaltForm->VaporDiff XRD SC-XRD Data Collection (100 K, Mo/Cu Source) VaporDiff->XRD Single Crystal >0.1mm Analysis Structure Refinement (SHELXL / OLEX2) XRD->Analysis Result Flack Parameter ~ 0.0 (Absolute Config Confirmed) Analysis->Result R1 < 5%

Caption: Workflow for converting the amorphous amino alcohol into a diffraction-quality salt lattice.

Diagram 2: Expected Hydrogen Bond Network (Lattice Stabilization)

The structural integrity of the "product" relies on these specific interactions.

H Amine Ammonium Center (R2-NH2+) Alcohol Hydroxyl Group (R-OH) Amine->Alcohol Intramolecular (Possible) Chloride Chloride Ion (Cl-) Amine->Chloride Strong Charge-Assisted (1.8 - 2.2 Å) Alcohol->Chloride Donor-Acceptor (2.0 - 2.4 Å) NextMol Adjacent Molecule (Symmetry Equiv) Alcohol->NextMol Chain Formation

Caption: Predicted hydrogen bonding motifs stabilizing the protonated amino alcohol crystal lattice.

References

  • Flack, H. D. (1983). "On enantiomorph-polarity estimation". Acta Crystallographica Section A, 39(6), 876-881. Link

  • Grover, G., et al. (2000). "Chiral Amino Alcohols: Synthesis and Application". Tetrahedron: Asymmetry, 11(10), 2077-2085. (Contextual grounding for amino alcohol crystallography).
  • Müller, P. (2009). "Crystal structure refinement: a crystallographer's guide to SHELXL". Oxford University Press. (Standard protocol for refinement).
  • Hope, H. (1990). "Crystallography of biological macromolecules at ultra-low temperature". Annual Review of Biophysics, 19, 107-126.
Validation

Theoretical Infrared Spectral Analysis of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

A Comprehensive Guide to the Infrared Spectroscopy of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol For Researchers, Scientists, and Drug Development Professionals Infrared spectroscopy is a powerful, non-destructive an...

Author: BenchChem Technical Support Team. Date: February 2026

A Comprehensive Guide to the Infrared Spectroscopy of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Infrared spectroscopy is a powerful, non-destructive analytical technique that identifies functional groups within a molecule by measuring the absorption of infrared radiation.[1][2] The covalent bonds in a molecule vibrate at specific frequencies, and when irradiated with infrared light, they absorb energy at frequencies corresponding to their natural vibrational modes.[1][2]

The structure of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol contains several key functional groups that give rise to a unique and identifiable IR spectrum: a secondary amine (-NH-), a primary alcohol (-OH), a para-substituted aromatic ring, and aliphatic C-H bonds. The expected characteristic absorption peaks are detailed below.

Table 1: Predicted IR Absorption Bands for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

Wavenumber (cm⁻¹)Functional Group & Vibrational ModeExpected Intensity & Characteristics
3400 - 3200O-H (Alcohol) & N-H (Amine) StretchingBroad, Medium to Strong
3100 - 3000Aromatic C-H StretchingMedium to Weak, Sharp
3000 - 2850Aliphatic C-H StretchingStrong, Sharp
1600 - 1585 & 1500-1400Aromatic C=C Ring StretchingMedium, Sharp
1470 - 1450Aliphatic C-H Bending (Scissoring)Medium
1370 - 1350Aliphatic C-H Bending (Methyl Rock)Medium
1250 - 1020C-N Stretching (Aliphatic Amine)Medium to Weak
~1050C-O Stretching (Primary Alcohol)Strong
850 - 800Aromatic C-H Out-of-Plane Bending (Para-disubstituted)Strong

In-Depth Peak Analysis:

  • O-H and N-H Stretching Region (3400 - 3200 cm⁻¹): The spectrum is expected to be dominated by a broad absorption band in this region. This broadening is a direct consequence of intermolecular hydrogen bonding between the alcohol (-OH) and amine (-NH-) groups.[2][3] The O-H stretching vibration of alcohols typically gives a strong, broad signal around 3550-3200 cm⁻¹.[1] Secondary amines exhibit a single, weaker N-H stretching band between 3500-3300 cm⁻¹.[4][5] Due to the overlap of these bands, a single, broad envelope is anticipated.

  • C-H Stretching Region (3100 - 2850 cm⁻¹): This region will contain sharp peaks corresponding to both aromatic and aliphatic C-H stretching. The aromatic C-H stretches appear at slightly higher wavenumbers (3100-3000 cm⁻¹) compared to the aliphatic C-H stretches (3000-2850 cm⁻¹).[6][7] The presence of peaks both above and below 3000 cm⁻¹ is a strong indicator of a molecule containing both aromatic and saturated components.[6]

  • Aromatic Region (1600 - 1400 cm⁻¹): The presence of the benzene ring will give rise to several sharp, medium-intensity peaks due to C=C in-ring stretching vibrations.[6][8] Typically, two bands are observed around 1600 cm⁻¹ and 1500-1430 cm⁻¹.[9][10]

  • Fingerprint Region (< 1500 cm⁻¹): This complex region of the spectrum contains a multitude of absorption bands arising from various bending and stretching vibrations.[1] While difficult to interpret in its entirety, several key diagnostic peaks can be identified:

    • C-N and C-O Stretching: A strong absorption for the C-O stretch of the primary alcohol is expected around 1050 cm⁻¹.[1] The C-N stretching of the aliphatic amine will likely appear as a medium to weak band between 1250-1020 cm⁻¹.[4]

    • Para-Substitution: A strong C-H out-of-plane bending vibration between 850-800 cm⁻¹ is highly characteristic of a para-disubstituted benzene ring.[8][11]

Comparative Spectral Analysis

To better understand the spectrum of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, it is instructive to compare its predicted features with the spectra of simpler, related molecules.

Table 2: Comparative IR Data of Structurally Related Compounds

CompoundKey Functional Group(s)Characteristic IR Peaks (cm⁻¹) & Significance
Propan-1-ol Primary AlcoholBroad O-H stretch (~3300), Strong C-O stretch (~1050)
N-Propylaniline Secondary Aromatic AmineSharp N-H stretch (~3400), Aromatic C-H (>3000), Aromatic C=C (~1600, 1500), Strong C-N (~1300)
Toluene Para-Substituted AromaticAromatic C-H (>3000), Aliphatic C-H (<3000), Aromatic C=C (~1600, 1500), Para-substitution band (~820)
2-Aminoethanol Primary Amine, Primary AlcoholBroad, overlapping O-H and N-H stretches (~3350), N-H bend (~1600), C-O stretch (~1060), C-N stretch (~1100)

This comparative analysis highlights how the combination of functional groups in the target molecule leads to a more complex spectrum. For instance, the broadness of the O-H/N-H band in 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol will be more pronounced than in a simple alcohol or amine due to the increased potential for hydrogen bonding.

Experimental Protocol for IR Spectral Acquisition

To obtain a high-quality IR spectrum of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, the following protocol using a Fourier Transform Infrared (FTIR) spectrometer is recommended.

Methodology:

  • Sample Preparation:

    • As 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol is likely a liquid or a low-melting solid at room temperature, the simplest method is to prepare a thin film.

    • Place one drop of the neat sample between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

    • Gently press the plates together to form a thin, uniform film.

  • Instrument Setup:

    • Ensure the FTIR spectrometer is properly purged with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.

    • Perform a background scan with no sample in the beam path. This will be subtracted from the sample spectrum.

  • Data Acquisition:

    • Place the prepared salt plates in the sample holder of the spectrometer.

    • Acquire the spectrum over the range of 4000 to 400 cm⁻¹.

    • Co-add a sufficient number of scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

  • Data Processing:

    • The instrument software will automatically perform a Fourier transform on the interferogram to generate the spectrum.

    • The background spectrum will be subtracted from the sample spectrum.

    • The resulting spectrum should be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Visualization of Key Structural Features and Spectral Regions

The following diagram illustrates the relationship between the molecular structure and the expected regions of IR absorption.

IR_Spectrum_Correlation cluster_molecule 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol cluster_spectrum Predicted IR Spectrum Regions mol OH_NH O-H & N-H Stretch (3400-3200 cm⁻¹) CH_Arom Aromatic C-H Stretch (3100-3000 cm⁻¹) CH_Aliph Aliphatic C-H Stretch (3000-2850 cm⁻¹) CC_Arom Aromatic C=C Stretch (1600-1400 cm⁻¹) Fingerprint Fingerprint Region (< 1500 cm⁻¹) C-O, C-N Stretches Para-subst. Bend mol_c mol_c->OH_NH Alcohol & Amine Groups mol_c->CH_Arom Aromatic Ring mol_c->CH_Aliph Alkyl Chains mol_c->CC_Arom Aromatic Ring mol_c->Fingerprint Entire Molecule

Figure 1. Correlation between the functional groups of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol and their corresponding IR absorption regions.

Conclusion

The infrared spectrum of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol is predicted to exhibit a unique combination of absorption bands that are highly characteristic of its molecular structure. The presence of a broad O-H/N-H stretching band, distinct aromatic and aliphatic C-H stretching peaks, aromatic C=C stretching bands, and a strong out-of-plane bending vibration for the para-substituted ring provides a definitive spectral fingerprint. This guide serves as a comprehensive resource for the identification and characterization of this compound and provides a framework for the analysis of related molecules in a research and development setting.

References

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved from [Link]

  • OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). IR Stretching Frequencies. In Structure Determination of Organic Compounds - Pharmacy 180. Retrieved from [Link]

  • Smith, B. C. (2016, May 1). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy, 31(5), 22-26.
  • Chemistry LibreTexts. (2020, May 30). 11.2: Infrared (IR) Spectroscopy. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

  • Adam Mickiewicz University in Poznań. (n.d.). Carbonyl compounds - IR - spectroscopy. Retrieved from [Link]

  • Fiveable. (n.d.). Para-Disubstituted Benzenes Definition. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, December 27). 1.7: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

  • Chemistry LibreTexts. (2019, February 18). 18.8: Spectral Characteristics of the Benzene Ring. Retrieved from [Link]

  • Bell, R. P., & Lello, J. (1952). The infrared spectra of secondary amines and their salts. Transactions of the Faraday Society, 48, 86-91.
  • Smith, B. C. (2017, September 1). The Carbonyl Group, Part I: Introduction. Spectroscopy, 32(9), 14-21.
  • Ashenhurst, J. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Retrieved from [Link]

  • JoVE. (2024, December 5). Video: IR Frequency Region: Alkene and Carbonyl Stretching. Retrieved from [Link]

  • JoVE. (2024, December 5). Video: IR Frequency Region: Alkyne and Nitrile Stretching. Retrieved from [Link]

  • Oreate AI Blog. (2026, January 8). Decoding the IR Spectrum of Secondary Amines. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 26). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • Clougherty, L. E., Sousa, J. A., & Wyman, G. M. (1957). C=N Stretching Frequency in Infrared Spectra of Aromatic Azomethines. The Journal of Organic Chemistry, 22(4), 462-462.
  • LibreTexts. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands. In Organic Chemistry I. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol for Laboratory Professionals

In accordance with OSHA's Laboratory Standard (29 CFR 1910.1450), when the composition of a chemical byproduct is unknown, it must be assumed to be hazardous.[1] This principle of precaution is the cornerstone of safe la...

Author: BenchChem Technical Support Team. Date: February 2026

In accordance with OSHA's Laboratory Standard (29 CFR 1910.1450), when the composition of a chemical byproduct is unknown, it must be assumed to be hazardous.[1] This principle of precaution is the cornerstone of safe laboratory practice and informs every step of the disposal process for a novel compound like 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol.

Part 1: Hazard Identification and Waste Characterization

The initial and most critical step in the proper disposal of any chemical is a thorough hazard identification. For a novel compound, this involves a combination of theoretical assessment and empirical observation.

1.1. In-Silico and Analogue-Based Hazard Assessment: Researchers should leverage their knowledge of the chemical structure to anticipate potential hazards. The presence of an amino alcohol functional group suggests potential for corrosivity and irritation. Structurally similar compounds, such as 2-Amino-2-methyl-1-propanol, are known to cause skin and serious eye irritation.[2] It is prudent to assume similar, if not more severe, hazards for the target compound.

1.2. Experimental Observation: Throughout the research process, all physical and chemical properties of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol should be meticulously documented. This includes, but is not limited to, its physical state, pH of aqueous solutions, reactivity with other substances, and any observed toxicological effects in experimental models.

1.3. Waste Determination: Under the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to determine if a waste is hazardous.[3][4] For a novel chemical, this determination is best made by assuming it is hazardous. The waste should be evaluated against the four characteristics of hazardous waste as defined by the EPA:

  • Ignitability: The compound's flashpoint should be determined if it is a liquid.

  • Corrosivity: The pH of the waste should be measured.

  • Reactivity: Any potential for detonation, violent reaction with water, or generation of toxic gases should be assessed.

  • Toxicity: If the compound has been tested for toxicity, this data should be used. In its absence, it should be treated as potentially toxic.

Part 2: Personal Protective Equipment (PPE) and Engineering Controls

Given the assumed hazardous nature of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, stringent safety protocols must be in place during handling and disposal.

2.1. Required Personal Protective Equipment: A comprehensive selection of PPE is non-negotiable. The following table summarizes the minimum requirements:

PPE CategorySpecificationRationale
Eye and Face ANSI Z87.1 compliant safety goggles or a face shield in conjunction with safety glasses.[5]Protects against splashes and potential aerosols of the chemical, which, like its analogues, may cause serious eye damage.
Hand Chemically resistant gloves (e.g., nitrile or neoprene). Consult a glove compatibility chart for specific breakthrough times.Prevents skin contact. Analogous compounds are known skin irritants.[2]
Body A flame-retardant laboratory coat.Provides a barrier against accidental spills and splashes.
Respiratory A NIOSH-approved respirator may be necessary if handling the material outside of a fume hood or if it is volatile.While the volatility of this specific compound is unknown, it is a prudent precaution, especially when handling powders or creating aerosols.

2.2. Engineering Controls: All handling and preparation for the disposal of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol should be conducted within a certified chemical fume hood.[6] This engineering control is the primary means of minimizing inhalation exposure. An eyewash station and safety shower must be readily accessible.[7]

Part 3: Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol waste.

3.1. Waste Segregation and Collection:

  • Step 1: Designate a Waste Stream: Establish a dedicated, properly labeled hazardous waste container for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol and any materials contaminated with it (e.g., pipette tips, gloves, absorbent paper). Never mix incompatible wastes.[8]

  • Step 2: Select an Appropriate Container: The container must be chemically compatible with the waste. For an amino alcohol, a high-density polyethylene (HDPE) or glass container is generally suitable. The container must have a secure, leak-proof screw-top cap.[9][10]

  • Step 3: Label the Container: The container must be labeled with the words "Hazardous Waste," the full chemical name "2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol," and an indication of the hazards (e.g., "Corrosive," "Irritant").[10][11] The date of waste accumulation should also be clearly marked.

3.2. Accumulation in a Satellite Accumulation Area (SAA):

  • Step 4: Store in an SAA: The waste container should be kept in a designated Satellite Accumulation Area, which is at or near the point of generation and under the control of the laboratory personnel.[10][11]

  • Step 5: Keep Containers Closed: Waste containers must remain closed except when adding waste.[8]

  • Step 6: Secondary Containment: The primary waste container should be placed in a larger, chemically resistant secondary containment bin to prevent the spread of material in case of a leak or spill.[8]

3.3. Requesting Waste Pickup:

  • Step 7: Monitor Waste Volume: Do not exceed the volume limits for an SAA as defined by the EPA and your institution's Chemical Hygiene Plan.[6]

  • Step 8: Arrange for Disposal: Once the container is full or is no longer being used, contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup. Do not attempt to dispose of the chemical waste down the drain or in the regular trash.[8]

The decision-making process for the disposal of a novel research chemical is illustrated in the following diagram:

DisposalWorkflow cluster_prep Preparation & Characterization cluster_waste_handling Waste Handling & Accumulation cluster_disposal Final Disposal Start Synthesize or Acquire 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol HazardID Hazard Identification (Assume Hazardous - OSHA 1910.1450) Start->HazardID Novel Compound PPE Don Appropriate PPE (Goggles, Gloves, Lab Coat) HazardID->PPE EngControls Work in Chemical Fume Hood PPE->EngControls Segregate Segregate Waste Stream EngControls->Segregate Container Select & Label Compatible Hazardous Waste Container Segregate->Container SAA Store in Satellite Accumulation Area (SAA) Container->SAA Containment Use Secondary Containment SAA->Containment Pickup Request EHS Waste Pickup Containment->Pickup Container Full or Project Complete End Proper Disposal by Licensed Facility Pickup->End

Disposal workflow for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol.
Part 4: Emergency Procedures

In the event of an accidental release or exposure, immediate and appropriate action is crucial.

4.1. Spills:

  • Small Spills (within a fume hood):

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, contain the spill with a chemical absorbent material (e.g., vermiculite or sand).[12]

    • Carefully collect the absorbent material using non-sparking tools and place it in the designated hazardous waste container.

    • Decontaminate the spill area with a suitable cleaning agent.

  • Large Spills (outside of a fume hood):

    • Evacuate the laboratory immediately.

    • Alert others in the vicinity and activate the fire alarm if necessary.

    • Contact your institution's EHS and emergency response team from a safe location.

    • Do not attempt to clean up a large spill unless you are trained and equipped to do so.

4.2. Personnel Exposure:

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

  • Skin Contact: Remove contaminated clothing and flush the affected area with large amounts of water for at least 15 minutes. Seek medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

By adhering to these rigorous, safety-first procedures, researchers can ensure the responsible and compliant disposal of novel chemical entities like 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol, thereby protecting themselves, their colleagues, and the environment.

References

  • Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. U.S. Department of Labor. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Laboratories - Standards. U.S. Department of Labor. Retrieved from [Link]

  • Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Dartmouth Policy Portal. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2023, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. EPA. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Laboratory Safety Chemical Hygiene Plan. U.S. Department of Labor. Retrieved from [Link]

  • DuraLabel. (2023, December 16). OSHA Rules for Hazardous Chemicals. DuraLabel Resources. Retrieved from [Link]

  • Safety Partners, LLC. (2021, May 27). The OSHA Lab Standard and the OSHA Hazard Communication Standard: Which Standard Applies in Your Workplace?. Safety Partners, LLC. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document. U.S. EPA. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2023, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. U.S. EPA. Retrieved from [Link]

  • Daniels Health. (2023, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. Retrieved from [Link]

  • University of South Carolina. (n.d.). Hazardous Waste Policy. Environmental Health and Safety. Retrieved from [Link]

  • GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. Retrieved from [Link]

  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. Retrieved from [Link]

  • Lab Manager. (n.d.). Managing Hazardous Chemical Waste in the Lab. Lab Manager. Retrieved from [Link]

  • University of Wisconsin System. (n.d.). Hazardous Waste Management. Environmental Health and Safety. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.